Cas no 15868-28-7 (Ethyl 1-oxo-1H-isochromene-4-carboxylate)

• Product Name: Ethyl 1-oxo-1H-isochromene-4-carboxylate
• CAS No: 15868-28-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1093350
• PubChem ID: 12318767
• Update Time: 2025-10-31

Ethyl 1-oxo-1H-isochromene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-oxo-1H-isochromene-4-carboxylate
• ethyl 1-oxoisochromene-4-carboxylate
• Ethyl1-oxo-1H-isochromene-4-carboxylate
• 15868-28-7
• SCHEMBL11274585

• Inchi： 1S/C12H10O4/c1-2-15-12(14)10-7-16-11(13)9-6-4-3-5-8(9)10/h3-7H,2H2,1H3
• InChI Key： MCCCAMQBZMUSGR-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on Ethyl 1-oxo-1H-isochromene-4-carboxylate

Ethyl 1-oxo-1H-isochromene-4-carboxylate (CAS No. 15868-28-7): A Comprehensive Overview in Modern Chemical Biology

Ethyl 1-oxo-1H-isochromene-4-carboxylate (CAS No. 15868-28-7) is a significant compound in the realm of chemical biology, featuring a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic ester, characterized by its isochromene core and ester functional group, exhibits a broad spectrum of potential applications, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's molecular structure, which includes a conjugated system of double bonds and an oxygenated carbonyl group, makes it an intriguing candidate for further exploration in synthetic chemistry and drug discovery.

The Ethyl 1-oxo-1H-isochromene-4-carboxylate molecule's reactivity stems from its ability to participate in various chemical transformations, such as condensation reactions, cyclization processes, and ester hydrolysis. These properties have been leveraged in recent studies to synthesize more complex derivatives with enhanced biological activities. For instance, researchers have utilized this compound as a key intermediate in the preparation of bioactive molecules that exhibit antimicrobial and anti-inflammatory properties.

In the context of contemporary research, Ethyl 1-oxo-1H-isochromene-4-carboxylate has been investigated for its role in the synthesis of advanced materials and functional dyes. Its ability to form stable complexes with metal ions has opened up new avenues in catalysis and material science. Additionally, the compound's photochemical behavior has been studied to understand its potential applications in organic electronics and photodynamic therapy.

The pharmacological significance of Ethyl 1-oxo-1H-isochromene-4-carboxylate cannot be overstated. Recent advancements in medicinal chemistry have highlighted its utility as a scaffold for designing novel therapeutic agents. Specifically, derivatives of this compound have shown promise in targeting various enzymatic pathways involved in metabolic disorders and cancer. The ester moiety present in the molecule allows for facile modifications, enabling chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

One particularly noteworthy application of Ethyl 1-oxo-1H-isochromene-4-carboxylate is its use as a precursor in the synthesis of bioactive natural products. Researchers have demonstrated that this compound can be transformed into complex structures found in higher plants through a series of enzymatic and chemical reactions. This approach not only provides access to structurally diverse compounds but also offers insights into biosynthetic pathways that could inspire new drug discovery strategies.

The synthetic methodologies employed in the preparation of Ethyl 1-oxo-1H-isochromene-4-carboxylate have seen significant improvements over recent years. Advances in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. These innovations align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The role of computational chemistry in studying Ethyl 1-oxo-1H-isochromene-4-carboxylate cannot be ignored. Molecular modeling techniques have enabled researchers to predict the behavior of this compound under various conditions with high accuracy. This has facilitated the rational design of experiments and has significantly accelerated the discovery process.

Future directions for research on Ethyl 1-oxo-1H-isochromene-4-carboxylate are multifaceted. Investigations into its role as a ligand for metal complexes are expected to yield novel catalysts with broad applications. Additionally, exploring its potential as an intermediate in polymer chemistry could lead to the development of advanced materials with unique properties.

The integration of Ethyl 1-oxo-1H-isochromene-4-carboxylate into drug discovery pipelines represents a significant stride forward in modern chemical biology. Its versatility as a synthetic building block and its potential therapeutic applications make it a cornerstone compound worthy of continued investigation.